2-Hydroxy-3-methoxybenzoic acid 2-Hydroxy-3-methoxybenzoic acid 2-Hydroxy-3-methoxybenzoic acid, also known as O-vanillic acid or O-vanillate, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 2-Hydroxy-3-methoxybenzoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 2-hydroxy-3-methoxybenzoic acid can be found in evening primrose. This makes 2-hydroxy-3-methoxybenzoic acid a potential biomarker for the consumption of this food product.
3-methoxysalicylic acid is benzoic acid substituted with a hydroxy group at position C-2 and a methoxy group at position C-3. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 877-22-5
VCID: VC20837605
InChI: InChI=1S/C8H8O4/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,9H,1H3,(H,10,11)
SMILES: COC1=CC=CC(=C1O)C(=O)O
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol

2-Hydroxy-3-methoxybenzoic acid

CAS No.: 877-22-5

Cat. No.: VC20837605

Molecular Formula: C8H8O4

Molecular Weight: 168.15 g/mol

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2-Hydroxy-3-methoxybenzoic acid - 877-22-5

Specification

Description 2-Hydroxy-3-methoxybenzoic acid, also known as O-vanillic acid or O-vanillate, belongs to the class of organic compounds known as m-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 3 of the benzene ring is replaced by a methoxy group. 2-Hydroxy-3-methoxybenzoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 2-hydroxy-3-methoxybenzoic acid can be found in evening primrose. This makes 2-hydroxy-3-methoxybenzoic acid a potential biomarker for the consumption of this food product.
3-methoxysalicylic acid is benzoic acid substituted with a hydroxy group at position C-2 and a methoxy group at position C-3. It has a role as a metabolite.
CAS No. 877-22-5
Molecular Formula C8H8O4
Molecular Weight 168.15 g/mol
IUPAC Name 2-hydroxy-3-methoxybenzoic acid
Standard InChI InChI=1S/C8H8O4/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4,9H,1H3,(H,10,11)
Standard InChI Key AUZQQIPZESHNMG-UHFFFAOYSA-N
SMILES COC1=CC=CC(=C1O)C(=O)O
Canonical SMILES COC1=CC=CC(=C1O)C(=O)O
Melting Point 151.0 °C

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